Cas no 5671-09-0 ((2Z)-7-bromo-2-(3-bromobenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one)

• Product Name: (2Z)-7-bromo-2-(3-bromobenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one
• CAS No: 5671-09-0
• MF: C₁₅H₇Br₂N₃OS
• MW: 437.108579874039
• CID: 1602993
• PubChem ID: 1356098
• Update Time: 2025-04-21

(2Z)-7-bromo-2-(3-bromobenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-bromo-2-(3-bromobenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one
• thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one, 7-bromo-2-[(3-bromophenyl)methylene]-, (2Z)-
• (7Z)-3-bromo-7-[(3-bromophenyl)methylidene]-[1,3]thiazolo[4,5]imidazo[1,2-b]pyridin-8-one
• BDBM46132
• (7Z)-3-bromo-7-(3-bromobenzylidene)thiazolo[4,5]imidazo[1,2-b]pyridin-8-one
• 330841-33-3
• DTXSID60362030
• cid_1356098
• (7Z)-3-bromo-7-[(3-bromophenyl)methylidene]-8-thiazolo[4,5]imidazo[1,2-b]pyridinone
• STK377193
• (7Z)-3-bromanyl-7-[(3-bromophenyl)methylidene]-[1,3]thiazolo[4,5]imidazo[1,2-b]pyridin-8-one
• SR-01000421508
• (4Z)-10-bromo-4-[(3-bromophenyl)methylidene]-5-thia-2,7,12-triazatricyclo[6.4.0.02,6]dodeca-1(8),6,9,11-tetraen-3-one
• HMS645H20
• BIM-0027570.P001
• AKOS001604301
• 5671-09-0
• SR-01000421508-1
• 7-bromo-2-(3-bromobenzylidene)[1,3]thiazolo[2',3':2,3]imidazo[4,5-b]pyridin-3(2H)-one
• MLS-0091941.0001
• CHEMBL1530046
• 7-BROMO-2-[(Z)-1-(3-BROMOPHENYL)METHYLIDENE][1,3]THIAZOLO[2',3':2,3]IMIDAZO[4,5-B]PYRIDIN-3-ONE

• Inchi： 1S/C15H7Br2N3OS/c16-9-3-1-2-8(4-9)5-12-14(21)20-13-11(19-15(20)22-12)6-10(17)7-18-13/h1-7H/b12-5-
• InChI Key： YMOYMKNAXWVPPL-XGICHPGQSA-N
• SMILES： BrC1=CN=C2C(=C1)N=C1N2C(/C(=C/C2C=CC=C(C=2)Br)/S1)=O

Computed Properties

• Exact Mass: 434.86771
• Monoisotopic Mass: 434.868
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 2.01
• Boiling Point: 580.5°C at 760 mmHg
• Flash Point: 304.9°C
• Refractive Index: 1.829
• PSA: 47.78